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Executive Summary
Voriconazole is a second-generation, broad-spectrum triazole antifungal agent widely

prescribed for invasive fungal infections. During hepatic metabolism, it is primarily converted

into Voriconazole N-oxide[1]. In analytical chemistry, pharmacokinetic profiling, and toxicology,

the hydrochloride salt of this metabolite—Voriconazole N-oxide hydrochloride—is heavily

utilized as a reference standard due to its enhanced stability and solubility profiles[2].

This whitepaper provides an in-depth technical analysis of Voriconazole N-oxide hydrochloride,

detailing its structural identity, toxicological mechanisms (specifically phototoxicity), and a self-

validating LC-MS/MS methodology for its quantification in biological matrices.
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Voriconazole N-oxide is formed via the N-oxidation of the fluoropyrimidine ring of the parent

drug[3]. While the free base is frequently referenced, analytical standards are often

synthesized as hydrochloride salts to improve handling and dissolution in polar mobile

phases[2][4].

Structural Properties
Chemical Name: (αR,βS)-α-(2,4-Difluorophenyl)-5-fluoro-β-methyl-α-(1H-1,2,4-triazol-1-

ylmethyl)-1-oxide-4-pyrimidineethanol hydrochloride[5][6].

CAS Registry Number: (This CAS officially designates the free base but is universally

applied to its hydrochloride formulations in commercial catalogs)[4][5][7].

SMILES (Free Base):C[O-])(C3=C(C=C(C=C3)F)F)O[8][9].

Quantitative Physicochemical Data
The structural modifications between the parent drug and the N-oxide metabolite drastically

alter its physicochemical behavior, necessitating specific analytical considerations.

Table 1: Physicochemical Properties of Voriconazole N-Oxide
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Property Value
Causality / Analytical
Significance

CAS Number 618109-05-0[5]
Primary identifier for the free

base and associated salts[6].

Molecular Formula C₁₆H₁₄F₃N₅O₂ • HCl[5]

Addition of the oxygen atom

(+16 Da) and HCl (+36.46 Da)

shifts the mass[2].

Molecular Weight
365.31 g/mol (Base)[5] 401.77

g/mol (HCl salt)[2]

Critical for calculating exact

precursor ion masses in mass

spectrometry[2][5].

Solubility Slightly soluble in Methanol[1]

The HCl salt formulation

improves solubility in

aqueous/organic mixtures

used in LC[2].

pKa ~11.22 (Predicted)[4]

Dictates the ionization state;

the basic nitrogen facilitates

positive mode ESI-MS[4].

Metabolic Pathway & Pharmacokinetics
Voriconazole undergoes extensive hepatic metabolism, with less than 2% of the dose excreted

unchanged in urine. The primary metabolic route is the N-oxidation of the fluoropyrimidine ring,

catalyzed predominantly by[1][4].

Because CYP2C19 exhibits significant genetic polymorphism, quantifying the ratio of

Voriconazole to Voriconazole N-oxide in plasma provides a highly reliable biomarker for

phenotyping a patient's metabolic capacity[2]. Poor metabolizers exhibit lower N-oxide levels,

leading to toxic accumulation of the parent drug.
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Fig 1: Hepatic metabolism of Voriconazole to Voriconazole N-oxide via CYP450 enzymes.

Toxicological Relevance: Phototoxicity
While Voriconazole N-oxide exhibits minimal antifungal activity[4], it is highly clinically relevant

due to its toxicological profile. Long-term voriconazole therapy is uniquely associated with

severe phototoxicity and an increased risk of cutaneous squamous cell carcinoma

(photocarcinogenicity)[9][10].

Mechanistically, Voriconazole N-oxide accumulates in the epidermis. While it does not directly

sensitize keratinocytes to ultraviolet B (UVB) radiation[10], exposure to UVB degrades the N-

oxide into highly reactive photoproducts. These secondary photoproducts subsequently

sensitize the skin to ultraviolet A (UVA) radiation, leading to severe oxidative stress and DNA

damage[9].
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Fig 2: Mechanism of Voriconazole N-oxide induced phototoxicity and UVA sensitization.
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Analytical Methodologies: LC-MS/MS Quantification
Protocol
To accurately quantify Voriconazole N-oxide hydrochloride in clinical samples, a highly specific

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is required.

The following protocol is designed as a self-validating system. By incorporating a stable

isotope-labeled internal standard (Voriconazole-d3) prior to any extraction steps, any

volumetric errors, matrix ion suppression, or extraction inefficiencies are proportionally mirrored

in the internal standard signal. This ensures the final calculated concentration remains absolute

and reliable.

Plasma Sample
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(Acetonitrile)

Centrifugation
(14,000g, 10 min)

UHPLC Separation
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MS/MS Detection
(MRM Mode)
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Fig 3: Self-validating LC-MS/MS workflow for Voriconazole N-oxide quantification.

Step-by-Step Experimental Protocol
Sample Preparation & Internal Standardization:

Action: Aliquot 50 µL of human plasma into a microcentrifuge tube. Add 10 µL of Internal

Standard (Voriconazole-d3, 1 µg/mL).

Causality: The internal standard must be added before extraction to account for analyte

loss during subsequent steps, establishing the self-validating recovery metric.

Protein Precipitation:

Action: Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid. Vortex vigorously

for 30 seconds.

Causality: Acetonitrile rapidly denatures plasma proteins. The addition of formic acid

ensures the basic nitrogen atoms of the N-oxide remain protonated, maximizing its
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partition into the organic-aqueous supernatant.

Centrifugation:

Action: Centrifuge the mixture at 14,000 × g for 10 minutes at 4°C.

Causality: High-speed centrifugation tightly pellets the denatured proteins, preventing

UHPLC column clogging and reducing matrix-induced ion suppression in the MS source.

Chromatographic Separation (UHPLC):

Action: Inject 5 µL of the supernatant onto a sub-2 µm C18 column (e.g., 50 mm × 2.1 mm,

1.7 µm) maintained at 40°C. Use a gradient elution of Water (0.1% Formic Acid) and

Acetonitrile (0.1% Formic Acid).

Causality: The hydrophobic C18 stationary phase effectively resolves the polar N-oxide

metabolite from the highly lipophilic parent drug. The acidic mobile phase promotes

efficient droplet desolvation and ionization.

Mass Spectrometry Detection (ESI-MS/MS):

Action: Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) mode

using Multiple Reaction Monitoring (MRM).

Table 2: LC-MS/MS MRM Transitions and Parameters
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Analyte Precursor Ion (m/z) Product Ion (m/z)
Causality /
Rationale

Voriconazole N-oxide 366.1 [M+H]⁺ 224.1

Cleavage of the N-

oxidized

fluoropyrimidine ring

yields a highly stable,

specific fragment for

accurate

quantification.

Voriconazole-d3 (IS) 353.1 [M+H]⁺ 284.1

The deuterium label

ensures identical

chromatographic

retention time while

providing distinct

mass resolution to

prevent cross-talk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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